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Compound of Interest

Compound Name: 5-Bromo-2-methylpyridine

Cat. No.: B113479 Get Quote

This guide provides critical safety and logistical information for the handling and disposal of 5-
Bromo-2-methylpyridine (CAS No. 3430-13-5). The following procedures are designed for

researchers, scientists, and professionals in drug development to ensure safe laboratory

operations.

Chemical Identification and Properties

Property Value

Synonyms
5-Bromo-2-picoline, 2-Methyl-5-

bromopyridine[1][2]

Molecular Formula C₆H₆BrN[2]

Molecular Weight 172.02 g/mol [2][3]

Appearance Off-white crystalline solid[2]

Melting Point 32-36 °C[4]

Storage Temperature 0-8 °C[2]

Hazard Identification and Classification

5-Bromo-2-methylpyridine is classified as a hazardous substance. All personnel must be

aware of the potential risks before handling this chemical.
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Hazard Classification Category GHS Hazard Statements

Acute Oral Toxicity Category 4 H302: Harmful if swallowed[3]

Acute Dermal Toxicity Category 4
H312: Harmful in contact with

skin[3]

Skin Corrosion/Irritation Category 2
H315: Causes skin irritation[1]

[3][4]

Serious Eye Damage/Irritation Category 2
H319: Causes serious eye

irritation[3][4]

Acute Inhalation Toxicity Category 4 H332: Harmful if inhaled[3]

Specific Target Organ Toxicity

(Single Exposure)
Category 3

H335: May cause respiratory

irritation[1][3][4]

Personal Protective Equipment (PPE)

Strict adherence to the following PPE requirements is mandatory to minimize exposure and

ensure personal safety.
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Protection Type Specification Rationale

Eye and Face Protection

Chemical safety goggles

conforming to EN166 (EU) or

NIOSH (US) standards. A face

shield should be worn in

addition to goggles when there

is a splash hazard.[1][5]

To protect against splashes

and vapors that can cause

serious eye irritation.

Hand Protection

Chemical-resistant, impervious

gloves (e.g., nitrile rubber)

inspected prior to use.[6][7][8]

To prevent skin contact, which

may be harmful.[9]

Body Protection

A flame-retardant lab coat and

appropriate protective clothing

to prevent skin exposure.[6][8]

To protect against accidental

skin contact and contamination

of personal clothing.

Respiratory Protection

Use only in a well-ventilated

area, preferably within a

chemical fume hood. If

exposure limits are exceeded

or irritation is experienced, a

NIOSH/MSHA or European

Standard EN 149 approved

respirator is required.[1][4][6]

To prevent inhalation of

harmful dust, vapors, or mists.

Operational and Disposal Plans
Step-by-Step Handling Procedure:

Preparation: Before handling, ensure that a safety shower and eyewash station are readily

accessible and in good working order.[1][6] The designated work area, typically a chemical

fume hood, should be clean and uncluttered.

Personal Protective Equipment (PPE): Don all required PPE as specified in the table above.

Weighing and Transfer: Conduct all weighing and transferring of the solid compound within a

chemical fume hood to control dust and vapors.
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Spill Management: In case of a spill, evacuate non-essential personnel. Wearing appropriate

PPE, sweep up the solid material and place it into a suitable, labeled container for disposal.

[1] Avoid generating dust.

Decontamination: After handling, thoroughly wash hands and any exposed skin with soap

and water.[1] Decontaminate all work surfaces and equipment.

Storage: Store 5-Bromo-2-methylpyridine in a tightly closed container in a cool, dry, and

well-ventilated area away from incompatible materials such as strong oxidizing agents.[1][8]

[10]

First Aid Measures:

Exposure Route First Aid Procedure

Eye Contact

Immediately rinse cautiously with water for at

least 15 minutes.[1][10] Remove contact lenses,

if present and easy to do. Continue rinsing. If

eye irritation persists, get medical

advice/attention.[1][10]

Skin Contact

Take off immediately all contaminated clothing.

Wash the affected area with plenty of soap and

water.[1][10] If skin irritation occurs, get medical

advice/attention.[1][10]

Inhalation

Remove the victim to fresh air and keep at rest

in a position comfortable for breathing.[1][10]

Call a POISON CENTER or doctor/physician if

you feel unwell.[1][10]

Ingestion

Rinse mouth.[1][10] Do NOT induce vomiting.

Call a POISON CENTER or doctor/physician if

you feel unwell.[1][10]

Disposal Plan:
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Dispose of 5-Bromo-2-methylpyridine and its container in accordance with all local, regional,

national, and international regulations.[1][8] The compound should not be allowed to enter

drains, waterways, or the soil.[8] Contact a licensed professional waste disposal service to

dispose of this material.

Safe Handling Workflow
The following diagram illustrates the logical workflow for the safe handling of 5-Bromo-2-
methylpyridine.
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Caption: Workflow for Safe Handling of 5-Bromo-2-methylpyridine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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